Cas no 2649046-36-4 (1,3-Difluoro-2-(1-isocyanatocyclopropyl)-4-methylbenzene)

• Product Name: 1,3-Difluoro-2-(1-isocyanatocyclopropyl)-4-methylbenzene
• CAS No: 2649046-36-4
• MF: C₁₁H₉F₂NO
• MW: 209.192069768906
• CID: 5856932
• PubChem ID: 117298202
• Update Time: 2025-06-09

1,3-Difluoro-2-(1-isocyanatocyclopropyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• EN300-1998064
• 2649046-36-4
• 1,3-difluoro-2-(1-isocyanatocyclopropyl)-4-methylbenzene
• 1,3-Difluoro-2-(1-isocyanatocyclopropyl)-4-methylbenzene

• Inchi： 1S/C11H9F2NO/c1-7-2-3-8(12)9(10(7)13)11(4-5-11)14-6-15/h2-3H,4-5H2,1H3
• InChI Key： ZUGXRHUYBFJJNR-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1C1(CC1)N=C=O)F

Computed Properties

• Exact Mass: 209.06522023g/mol
• Monoisotopic Mass: 209.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.4Ų

Additional information on 1,3-Difluoro-2-(1-isocyanatocyclopropyl)-4-methylbenzene

Research Brief on 1,3-Difluoro-2-(1-isocyanatocyclopropyl)-4-methylbenzene (CAS: 2649046-36-4)

1,3-Difluoro-2-(1-isocyanatocyclopropyl)-4-methylbenzene (CAS: 2649046-36-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isocyanate functional group and cyclopropyl ring, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and covalent modifiers targeting various disease pathways.

The compound's structural features, including the presence of fluorine atoms and the reactive isocyanate group, make it a valuable building block for medicinal chemistry. Researchers have leveraged its reactivity to design novel covalent inhibitors that selectively target cysteine residues in proteins, a strategy that has shown promise in oncology and inflammatory diseases. Recent publications highlight its use in the synthesis of proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules, underscoring its utility in modern drug discovery platforms.

In a 2023 study published in the Journal of Medicinal Chemistry, 1,3-Difluoro-2-(1-isocyanatocyclopropyl)-4-methylbenzene was employed as a key intermediate in the development of covalent kinase inhibitors. The study demonstrated that the compound's isocyanate group could efficiently form stable bonds with target proteins, leading to potent and selective inhibition. The researchers also noted its favorable pharmacokinetic properties, suggesting potential for further optimization in preclinical models.

Another recent investigation, featured in ACS Chemical Biology, explored the compound's role in the design of covalent fragment libraries for high-throughput screening. The study revealed that the cyclopropyl moiety enhances the compound's metabolic stability, while the fluorine atoms contribute to improved binding affinity. These findings highlight the compound's dual advantages as both a reactive warhead and a scaffold for fragment-based drug discovery.

Despite its promising applications, challenges remain in the handling and storage of 1,3-Difluoro-2-(1-isocyanatocyclopropyl)-4-methylbenzene due to the reactivity of the isocyanate group. Recent advancements in synthetic methodologies, however, have addressed some of these issues by developing more stable derivatives and optimized reaction conditions. Future research is expected to focus on expanding its applications in targeted protein degradation and other emerging therapeutic modalities.

In conclusion, 1,3-Difluoro-2-(1-isocyanatocyclopropyl)-4-methylbenzene (CAS: 2649046-36-4) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural and reactive properties continue to inspire innovative approaches in drug discovery, making it a compound of significant interest for ongoing and future studies.